Cas no 211566-77-7 (motuporamine A)

motuporamine A structure
motuporamine A structure
Product Name:motuporamine A
CAS No:211566-77-7
MF:C18H39N3
MW:297.522364854813
CID:1996096
PubChem ID:9817711
Update Time:2025-04-21

motuporamine A Chemical and Physical Properties

Names and Identifiers

    • motuporamine A
    • Motuporamine-a
    • SCHEMBL6506342
    • N'-[3-(azacyclotridec-1-yl)propyl]propane-1,3-diamine
    • 211566-77-7
    • N'-(3-(azacyclotridec-1-yl)propyl)propane-1,3-diamine
    • Inchi: 1S/C18H39N3/c19-13-11-14-20-15-12-18-21-16-9-7-5-3-1-2-4-6-8-10-17-21/h20H,1-19H2
    • InChI Key: AXRQFIIUYLOARV-UHFFFAOYSA-N
    • SMILES: NCCCNCCCN1CCCCCCCCCCCC1

Computed Properties

  • Exact Mass: 297.314398257Da
  • Monoisotopic Mass: 297.314398257Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.253
  • Topological Polar Surface Area: 41.3Ų
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